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Compound of Interest

Compound Name: Colivelin

For researchers, scientists, and drug development professionals, ensuring the safe and proper
disposal of laboratory materials like Colivelin is paramount for operational safety and
regulatory compliance. This guide provides detailed procedures for the handling and disposal
of Colivelin in its various forms.

Key Safety and Handling Information

Before disposal, it is crucial to adhere to standard safety protocols when handling Colivelin.
Always consult the Safety Data Sheet (SDS) provided by the supplier. Personal protective
equipment (PPE), including safety goggles with side-shields, chemical-impermeable gloves,
and a lab coat, should be worn.[1] In case of spills, avoid dust formation and contact with skin
or eyes.[1] Ensure adequate ventilation in the work area.[1]

Colivelin Waste Disposal Procedures

The appropriate disposal method for Colivelin depends on its form (lyophilized powder or
solution) and local regulations. It is essential to treat Colivelin as chemical waste.

Disposal of Solid Colivelin Waste:

o Collection: Collect waste Colivelin powder and any contaminated consumables (e.g., pipette
tips, microfuge tubes) in a dedicated, clearly labeled, and sealed container.
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o Container Labeling: The waste container must be labeled as "Hazardous Waste" and include
the chemical name ("Colivelin™), concentration, and the date.

o Storage: Store the sealed waste container in a designated, secure area for chemical waste
pickup.

» Disposal: Arrange for disposal through your institution's Environmental Health and Safety
(EHS) office or a licensed chemical waste disposal contractor.

Disposal of Liquid Colivelin Waste:

Liquid waste may include expired solutions, unused experimental solutions, or contaminated
solvents (e.g., DMSO, ethanol/water mixtures).

e Collection: Collect liquid Colivelin waste in a leak-proof, shatter-resistant container. Do not
mix with other incompatible waste streams.

o Container Labeling: Clearly label the container with "Hazardous Waste," the chemical name
("Colivelin®), the solvent used (e.g., "in DMSQ"), and the approximate concentration.

o Storage: Store the sealed liquid waste container in secondary containment to prevent spills.

» Disposal: Dispose of the liquid waste through your institution's EHS-approved chemical
waste stream. Do not pour Colivelin solutions down the drain.[1]

Accidental Release Measures
In the event of a spill, follow these procedures:

e Evacuate and Ventilate: Evacuate non-essential personnel from the immediate area and
ensure adequate ventilation.[1]

o Containment: For solid spills, carefully sweep or vacuum the material, avoiding dust
generation. For liquid spills, absorb with an inert material (e.g., vermiculite, sand, or earth).

e Collection: Place all contaminated materials into a sealed, labeled container for hazardous
waste disposal.[1]
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o Decontamination: Clean the spill area thoroughly with an appropriate solvent or detergent
and dispose of cleaning materials as hazardous waste.

Quantitative Data Summary

Property Value Source
Molecular Weight 2645.10 g/mol [2]

CAS Number 867021-83-8 [2][3]
Purity >95% to 99.62% [2][3]
Storage Temperature -20°C [3]
Solubility (DMSO) 100 mg/mL (37.8 mM) [2]
Solubility (Water) 100 mg/mL [2]

- Soluble to 1 mg/ml in 20%
Solubility (Aqueous Ethanol)
ethanol/water

Experimental Protocols Cited

While specific disposal protocols for Colivelin are not detailed in the search results, the
handling of Colivelin in experimental settings provides context for its use. For instance, in vitro
studies involve dissolving Colivelin and treating cell cultures, such as BV-2 microglia cells, to
investigate its effect on STAT3 phosphorylation.[2][4] A typical experimental workflow would
involve preparing a stock solution, diluting it to the final concentration, and adding it to the cell
culture medium. All materials that come into contact with Colivelin during these procedures
should be considered contaminated and disposed of as chemical waste.

Diagram: Colivelin Disposal Workflow
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Caption: Workflow for the proper disposal of solid, liquid, and spilled Colivelin waste.
Diagram: Colivelin Signaling Pathway

Colivelin is a neuroprotective peptide that functions as a potent activator of the STAT3
signaling pathway.[2][4] This activation is central to its therapeutic effects, including the
suppression of neuronal apoptosis and protection against neurotoxicity.[2][4]
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Caption: Simplified signaling pathway of Colivelin-mediated STAT3 activation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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